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Cat. No.: B1171855 Get Quote

Introduction
Sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O), commonly known as borax, is a naturally

occurring mineral with a wide range of industrial and scientific applications. Its ability to form

large, well-defined single crystals makes it an excellent model system for studying

crystallization processes. This document provides detailed protocols for the growth of high-

quality single crystals of sodium tetraborate decahydrate in a laboratory setting, intended for

researchers, scientists, and professionals in drug development and materials science. Two

primary methods are described: controlled slow cooling of a supersaturated solution and slow

solvent evaporation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of sodium tetraborate decahydrate is

presented in Table 1. This data is essential for the safe handling and successful crystallization

of the compound.

Table 1: Physical and Chemical Properties of Sodium Tetraborate Decahydrate
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Property Value

Chemical Formula Na₂B₄O₇·10H₂O

Molecular Weight 381.37 g/mol

Appearance White, odorless, crystalline solid.[1]

Crystal System Monoclinic

Density 1.73 g/cm³[2]

Melting Point Decomposes at 75°C[2]

Solubility in Water See Table 2

pH of 1% Aqueous Solution 9.24[2]

Hardness (Mohs scale) 2[3]

Solubility Data
The solubility of sodium tetraborate decahydrate in water is highly dependent on temperature.

Accurate solubility data is critical for preparing a supersaturated solution, which is the starting

point for crystal growth.

Table 2: Solubility of Sodium Tetraborate Decahydrate in Water
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Temperature (°C) Solubility (g / 100 g H₂O)

0 1.3

10 2.5

20 4.7

30 8.8

40 15.5

50 24.5

60 38.3

70 56.5

80 81.0

90 115.0

100 160.0

Note: Data compiled from various scientific sources.

Experimental Protocols
Two effective methods for growing single crystals of sodium tetraborate decahydrate are

detailed below. For optimal results, high-purity reagents and deionized water should be used.

Method 1: Controlled Slow Cooling
This method relies on the principle that the solubility of sodium tetraborate decahydrate
decreases as the temperature of the solution is lowered, leading to the formation of crystals

from a supersaturated solution. Slower cooling rates generally result in larger and more well-

formed crystals.

Sodium Tetraborate Decahydrate (reagent grade)

Deionized Water
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Beaker or Erlenmeyer flask (e.g., 500 mL)

Hot plate with magnetic stirring capability

Magnetic stir bar

Thermometer or temperature probe

Watch glass or aluminum foil to cover the beaker

Crystallization dish or beaker

Nylon thread or fishing line

Small, well-formed seed crystal of sodium tetraborate decahydrate (optional)

Programmable water bath or insulated container (e.g., Dewar flask)

Prepare a Saturated Solution: Based on the solubility data in Table 2, calculate the amount of

sodium tetraborate decahydrate required to create a saturated solution at an elevated

temperature (e.g., 60-70°C). For example, to prepare a saturated solution at 60°C, dissolve

approximately 38.3 g of sodium tetraborate decahydrate in 100 g of deionized water.

Dissolution: Add the calculated amount of deionized water to a beaker with a magnetic stir

bar. Gently heat the water on a hot plate while stirring. Gradually add the sodium tetraborate

decahydrate powder to the water. Continue heating and stirring until all the solid has

dissolved. To ensure saturation, a small amount of excess solid can be added.

Solution Clarification: Once the solid is dissolved, stop stirring and allow any undissolved

particles to settle. Carefully decant or filter the hot, clear, supersaturated solution into a clean

crystallization dish or beaker. This step is crucial to avoid unwanted nucleation sites.

Seeding (Optional but Recommended): Tie a small, high-quality seed crystal to a nylon

thread. Suspend the seed crystal in the center of the supersaturated solution, ensuring it

does not touch the sides or bottom of the container. The thread can be attached to a rod or

pencil placed across the top of the container.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/product/b1171855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controlled Cooling: Place the crystallization vessel in a programmable water bath set to cool

down at a slow, controlled rate (e.g., 1-5°C per hour). Alternatively, for a less controlled but

still effective method, place the container in an insulated box or a Dewar flask to slow down

the cooling process. Slower cooling rates generally produce larger and higher quality

crystals.[4]

Crystal Growth: Allow the solution to cool undisturbed for 24-72 hours. Crystals will grow on

the seed crystal and potentially on the bottom of the container.

Harvesting and Drying: Once the crystals have reached the desired size, carefully remove

them from the solution. Gently pat them dry with a lint-free cloth or allow them to air dry in a

desiccator to prevent efflorescence (loss of water of crystallization).[5]

Method 2: Slow Solvent Evaporation
This isothermal method involves slowly evaporating the solvent (water) from a saturated

solution at a constant temperature. This gradually increases the concentration of the solute,

leading to crystallization. This method is particularly useful for growing high-quality, defect-free

single crystals.[6]

Sodium Tetraborate Decahydrate (reagent grade)

Deionized Water

Beaker or Erlenmeyer flask

Hot plate with magnetic stirring capability

Magnetic stir bar

Crystallization dish with a wide mouth

Filter paper or a petri dish with small holes to cover the crystallization dish

Constant temperature environment (e.g., a temperature-controlled oven or a quiet, draft-free

area with stable room temperature)

Seed crystal (optional)
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Prepare a Saturated Solution: Prepare a saturated solution of sodium tetraborate

decahydrate at a temperature slightly above room temperature (e.g., 30-40°C) following

steps 1-3 in the controlled slow cooling protocol. It is important that the solution is saturated

but does not contain excess undissolved solid.

Set up for Evaporation: Pour the clear, saturated solution into a wide-mouthed crystallization

dish. A wider surface area will facilitate controlled evaporation.

Seeding (Optional): If using a seed crystal, carefully place it at the bottom of the dish or

suspend it in the solution as described previously.

Control Evaporation: Cover the crystallization dish with a piece of filter paper or a petri dish

with a few small holes punched in it. This will prevent dust from contaminating the solution

while allowing the solvent to evaporate slowly and at a controlled rate.

Incubation: Place the setup in a location with a stable temperature and minimal air currents.

A constant temperature oven set to a slightly elevated temperature (e.g., 30°C) can provide

excellent control.

Monitoring and Growth: Monitor the crystal growth over several days to weeks. The rate of

growth will depend on the evaporation rate, which is influenced by temperature, humidity,

and the degree to which the container is covered.

Harvesting and Drying: Once the crystals have reached the desired size, harvest and dry

them as described in the controlled slow cooling protocol.

Data Presentation
The rate of cooling has a significant impact on the resulting crystal size. Slower cooling allows

for more orderly deposition of molecules onto the crystal lattice, resulting in larger and more

perfect crystals.

Table 3: Effect of Cooling Rate on Crystal Size
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Cooling Rate (°C/hour) Average Crystal Size Crystal Quality

Fast (>10) Small, numerous crystals Often opaque, intergrown

Moderate (4-9) Medium-sized crystals Good, with some inclusions

Slow (< 2) Large, single crystals High optical clarity

Note: This table provides a qualitative summary based on established crystallization principles.

A study on the crystallization of borax decahydrate found that increasing the cooling rate leads

to a decrease in the mean crystal size and an increase in agglomeration.[4]

Visualizations
Experimental Workflow: Controlled Slow Cooling
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Solution Preparation

Crystal Growth

Post-Growth

1. Prepare Saturated Solution
(e.g., 60-70°C)

2. Dissolve Borax in Deionized Water
with Heating and Stirring

3. Clarify Solution
(Decant or Filter)

4. Introduce Seed Crystal
(Optional)

5. Controlled Slow Cooling
(e.g., 1-5°C/hour)

6. Crystal Growth Period
(24-72 hours)

7. Harvest Crystals

8. Dry Crystals
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Caption: Workflow for growing sodium tetraborate decahydrate crystals via controlled slow

cooling.

Experimental Workflow: Slow Solvent Evaporation
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Solution Preparation

Crystal Growth

Post-Growth

1. Prepare Saturated Solution
(e.g., 30-40°C)

2. Ensure Complete Dissolution

3. Transfer to Crystallization Dish

4. Introduce Seed Crystal
(Optional)

5. Cover for Controlled Evaporation

6. Incubate at Constant Temperature

7. Harvest Crystals

8. Dry Crystals

Click to download full resolution via product page
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Caption: Workflow for growing sodium tetraborate decahydrate crystals via slow solvent

evaporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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